Cas no 18080-66-5 (2-Bromomethylquinoxaline 1,4-Dioxide)

• Product Name: 2-Bromomethylquinoxaline 1,4-Dioxide
• CAS No: 18080-66-5
• MF: C₉H₇BrN₂O₂
• MW: 255.068081140518
• CID: 1060309
• PubChem ID: 12253301
• Update Time: 2025-04-20

2-Bromomethylquinoxaline 1,4-Dioxide Chemical and Physical Properties

Names and Identifiers

• 2-Bromomethylquinoxaline 1,4-Dioxide
• 2-BROMOMETHYLQUINOXALINE 1,4-DIOXIDE ,RED SOLID
• 2- Bromomethyl-Quinoxaline-1,4-Dioxide
• 18080-66-5
• 3-(bromomethyl)-4-oxidoquinoxalin-1-ium 1-oxide
• Quinoxaline, 2-(bromomethyl)-, 1,4-dioxide
• AKOS030254694
• DB-313779
• DTXSID30482572
• SCHEMBL11815855
• IXRAKFGTLLHWGC-UHFFFAOYSA-N

• Inchi： 1S/C9H7BrN2O2/c10-5-7-6-11(13)8-3-1-2-4-9(8)12(7)14/h1-4,6H,5H2
• InChI Key： IXRAKFGTLLHWGC-UHFFFAOYSA-N
• SMILES： BrCC1=C[N+](C2C=CC=CC=2N1[O-])=O

Computed Properties

• Exact Mass: 222.0641
• Monoisotopic Mass: 253.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.4Ų

Experimental Properties

• Solubility: Chloroform, Ethyl Acetate
• PSA: 94.34

2-Bromomethylquinoxaline 1,4-Dioxide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)